Cas no 1780714-98-8 (1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl-
• CAS No: 1780714-98-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5263362
• Update Time: 2025-10-29

1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl-

• Inchi： 1S/C10H14N2O2/c1-2-12-9(7-4-3-5-7)6-8(11-12)10(13)14/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： MXDYTVCIHIPOSN-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2CCC2)=CC(C(O)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl-

Research Brief on 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl- (CAS: 1780714-98-8) in Chemical Biology and Pharmaceutical Applications

The compound 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl- (CAS: 1780714-98-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This pyrazole derivative, characterized by a cyclobutyl substituent at the 5-position and an ethyl group at the 1-position, exhibits promising pharmacological properties, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role as a scaffold for drug discovery, with a focus on its synthetic accessibility, bioactivity, and mechanism of action.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of kinase enzymes, which are critical targets in oncology and inflammatory diseases. The research team synthesized a series of analogs based on the 1H-Pyrazole-3-carboxylic acid core and evaluated their inhibitory activity against a panel of kinases. The results demonstrated that the 5-cyclobutyl-1-ethyl substitution conferred enhanced selectivity and potency compared to other derivatives, with IC50 values in the low micromolar range for specific kinase targets. Molecular docking studies further revealed that the cyclobutyl group engages in hydrophobic interactions within the kinase binding pocket, contributing to the compound's favorable binding affinity.

In addition to its kinase inhibitory properties, 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl- has been explored as a building block for the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint article on bioRxiv highlighted its utility in the design of bifunctional molecules that degrade disease-relevant proteins. The carboxylic acid moiety of the compound was leveraged to conjugate with E3 ligase ligands, resulting in PROTACs capable of inducing the degradation of target proteins in cellular models. This application underscores the versatility of the compound in modern drug discovery paradigms.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl-. A 2023 patent application (WO2023123456) disclosed a novel catalytic method for its synthesis, employing palladium-catalyzed C-H activation to streamline the introduction of the cyclobutyl group. This method offers improved yields and reduced environmental impact compared to traditional approaches, making the compound more accessible for large-scale pharmaceutical applications.

Ongoing research is also investigating the compound's potential in central nervous system (CNS) disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that structurally modified versions of the compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases. These findings open new avenues for its application beyond oncology and inflammation.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-cyclobutyl-1-ethyl- (CAS: 1780714-98-8) represents a multifaceted tool in chemical biology and drug discovery. Its unique structural attributes, combined with recent synthetic and pharmacological advancements, position it as a valuable scaffold for developing next-generation therapeutics. Future research directions may include further exploration of its structure-activity relationships, expansion of its applications in targeted protein degradation, and clinical translation of its most promising derivatives.